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Cat. No.: B7647867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GWP-042 is a potent inhibitor of mycobacterial alanine dehydrogenase (Ald), an enzyme

crucial for the survival of Mycobacterium tuberculosis. With a half-maximal inhibitory

concentration (IC50) of 0.21 μM, GWP-042 presents a promising candidate for the

development of novel anti-tubercular agents[1]. High-throughput screening (HTS)

methodologies are essential for the rapid evaluation of large compound libraries to identify new

chemical entities with similar or improved activity against this target. This document provides

detailed application notes and protocols for the utilization of GWP-042 as a reference

compound in HTS campaigns targeting mycobacterial alanine dehydrogenase.

GWP-042: Mechanism of Action and Target Pathway
GWP-042 exerts its antimicrobial effect by specifically inhibiting the activity of alanine

dehydrogenase (Ald). In Mycobacterium tuberculosis, Ald is a key enzyme in the metabolic

pathway of L-alanine. It catalyzes the reversible NAD+-dependent oxidative deamination of L-

alanine to pyruvate, ammonia, and NADH. This pathway is critical for the bacterium's nitrogen

metabolism and cell wall synthesis. Inhibition of Ald disrupts these essential processes, leading

to bacterial death.
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Add Ald Enzyme Solution

Incubate at RT (15 min)
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Incubate at RT (60 min)

Add Detection Mix
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Incubate at RT (15 min)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols: GWP-042 in High-
Throughput Screening]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7647867#gwp-042-application-in-high-throughput-
screening]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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